Cas no 1806306-70-6 (5-Fluoro-2-methyl-4-nitrobenzyl alcohol)

• Product Name: 5-Fluoro-2-methyl-4-nitrobenzyl alcohol
• CAS No: 1806306-70-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5005090
• Update Time: 2025-06-08

5-Fluoro-2-methyl-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitrobenzyl alcohol

• Inchi： 1S/C8H8FNO3/c1-5-2-8(10(12)13)7(9)3-6(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： AXSXNNLHEZMCPP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 5-Fluoro-2-methyl-4-nitrobenzyl alcohol

Introduction to 5-Fluoro-2-methyl-4-nitrobenzyl alcohol (CAS No. 1806306-70-6)

5-Fluoro-2-methyl-4-nitrobenzyl alcohol (CAS No. 1806306-70-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique chemical structure, which includes a fluoro, methyl, and nitro substituent on a benzyl alcohol framework. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 5-Fluoro-2-methyl-4-nitrobenzyl alcohol can be represented as C₉H₉FO₃N. The presence of the fluoro group enhances the compound's lipophilicity, which can influence its solubility and membrane permeability. The nitro group, on the other hand, introduces electron-withdrawing properties that can affect the compound's reactivity and stability. These structural features are crucial for understanding the compound's behavior in different environments and its potential interactions with biological systems.

In the realm of pharmaceutical research, 5-Fluoro-2-methyl-4-nitrobenzyl alcohol has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's effects on G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The results indicated that 5-Fluoro-2-methyl-4-nitrobenzyl alcohol exhibits selective binding to certain GPCRs, suggesting its potential as a template for developing novel drugs targeting these receptors.

Beyond its pharmaceutical applications, 5-Fluoro-2-methyl-4-nitrobenzyl alcohol has also been studied for its utility in chemical synthesis. Its unique functional groups make it an attractive starting material for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the development of new materials with enhanced properties, such as improved thermal stability and mechanical strength. A notable example is a study published in Organic Letters in 2020, which demonstrated the use of 5-Fluoro-2-methyl-4-nitrobenzyl alcohol in the synthesis of advanced polymers with tunable optical properties.

The safety and environmental impact of 5-Fluoro-2-methyl-4-nitrobenzyl alcohol are important considerations for its practical application. Studies have shown that the compound is stable under standard laboratory conditions and does not pose significant hazards when handled properly. However, as with any chemical substance, appropriate safety measures should be followed to ensure safe handling and disposal. This includes wearing personal protective equipment (PPE) and following guidelines for waste management.

In conclusion, 5-Fluoro-2-methyl-4-nitrobenzyl alcohol (CAS No. 1806306-70-6) is a versatile compound with promising applications in pharmaceutical research and chemical synthesis. Its unique chemical structure and functional groups make it a valuable tool for scientists and researchers working in these fields. Ongoing studies continue to uncover new insights into its properties and potential uses, further highlighting its significance in modern scientific research.